Cas no 94200-69-8 (Phenol,2-(3-chloro-2,4,6-trinitrophenoxy)-)

• Product Name: Phenol,2-(3-chloro-2,4,6-trinitrophenoxy)-
• CAS No: 94200-69-8
• MF: C₁₂H₆ClN₃O₈
• MW: 355.644341945648
• CID: 807710
• PubChem ID: 3023959
• Update Time: 2025-04-19

Phenol,2-(3-chloro-2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(3-chloro-2,4,6-trinitrophenoxy)-
• 2-(3-chloro-2,4,6-trinitrophenoxy)phenol
• EINECS 303-548-1
• 34ZZX8BL7D
• UNII-34ZZX8BL7D
• DTXSID90240993
• PHENOL, 2-(3-CHLORO-2,4,6-TRINITROPHENOXY)-
• NS00040238
• 94200-69-8

• Inchi： 1S/C12H6ClN3O8/c13-10-6(14(18)19)5-7(15(20)21)12(11(10)16(22)23)24-9-4-2-1-3-8(9)17/h1-5,17H
• InChI Key： HUVGOOBXOSSKNM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1[N+](=O)[O-])OC1C=CC=CC=1O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 354.9843419g/mol
• Monoisotopic Mass: 354.9843419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 167Ų